A28-C6B2

• Molecular Formula: C41H81NO5
• Molecular Weight: 668.1 g/mol
• InChI: InChI=1S/C41H81NO5/c1-5-9-13-18-28-38(26-11-7-3)36-46-40(44)30-20-15-22-32-42(34-24-17-25-35-43)33-23-16-21-31-41(45)47-37-39(27-12-8-4)29-19-14-10-6-2/h38-39,43H,5-37H2,1-4H3
• InChIKey: LRSNKXRFKNSFSY-UHFFFAOYSA-N

A28-C6B2: Spleen-Targeted Ionizable Cationic Lipid for mRNA-LNP Delivery

A28-C6B2 is an ionizable cationic lipid with an apparent pKa of 6.43, specifically engineered for use as a core component in lipid nanoparticles (LNPs) for the in vivo delivery of messenger RNA (mRNA) . The lipid is characterized by a branched, biodegradable tail structure that facilitates endosomal escape and confers a unique spleen-tropic biodistribution profile . In vivo, LNPs formulated with A28-C6B2 preferentially accumulate in the spleen following intravenous administration, where they primarily transfect F4/80+ macrophages and CD11c+ dendritic cells, making it a specialized tool for investigating spleen-resident antigen-presenting cell biology and splenic immunotherapy applications [1].

✓

Spleen-selective mRNA-LNP formulation

✓

Branched biodegradable tail architecture for endosomal escape

✓

Apparent pKa ~6.43 matching endosomal escape window

• [1] Kobayashi, T., et al. (2024). Enhancing spleen-targeted mRNA delivery with branched biodegradable tails in lipid nanoparticles. RSC Advances. View Source

A28-C6B2: Why Generic Ionizable Lipid Substitution Fails in Spleen-Targeted mRNA Delivery

The selection of an ionizable cationic lipid is a critical determinant of LNP tropism, transfection efficiency, and safety profile; lipids are not functionally interchangeable [1]. A28-C6B2 differentiates itself through a specific branched, biodegradable tail architecture that drives selective splenic accumulation, contrasting sharply with lipids like DLin-MC3-DMA, which primarily target the liver, or other ionizable lipids that lack the structural features required for efficient spleen-specific delivery and endosomal escape [2]. Substituting A28-C6B2 with a generic ionizable lipid of similar pKa but different tail geometry will likely result in a complete shift in organ biodistribution and a loss of the preferential transfection of splenic antigen-presenting cells (APCs) that is central to its utility in immunotherapy research .

Liver-tropic substitution shifts biodistribution

Generic ionizable lipids like DLin-MC3-DMA predominantly target liver, may not reproduce spleen-selective delivery.

Tail geometry mismatch alters organ tropism

Lipids with similar pKa but linear or non-branched tails lack the structural features required for spleen accumulation.

APC transfection profile may not transfer

Substitution risks loss of preferential transfection of splenic F4/80+ macrophages and CD11c+ dendritic cells.

• [1] In vivo delivery of plasmid DNA by lipid nanoparticles: the influence of ionizable cationic lipids on organ-selective gene expression. (2024). PSIref. View Source
• [2] Kobayashi, T., et al. (2024). Enhancing spleen-targeted mRNA delivery with branched biodegradable tails in lipid nanoparticles. RSC Advances. View Source

A28-C6B2: Quantified Spleen-Selective mRNA Delivery Performance Evidence

A28-C6B2 Achieves 83% Spleen-Specific In Vivo mRNA Expression

In a direct head-to-head comparison of multiple ionizable lipid candidates for mRNA delivery in mice, A28-C6B2 demonstrated the highest spleen-targeted expression. This lipid achieved a dominant splenic signal, accounting for approximately 83% of the total whole-body luminescence intensity, whereas other purified lipids in the same study exhibited markedly lower and more diffuse expression patterns [1].

Spleen specificity

Head-to-head

~83% of total signal

Supports spleen-selective biodistribution study

IVIS whole-body imaging in mice after IV luciferase mRNA-LNP

Evidence Dimension	In vivo organ-specific mRNA expression distribution
Target Compound Data	~83% of total whole-body luminescence signal localized to the spleen
Comparator Or Baseline	Other purified ionizable lipids from the same compound library (e.g., lipids with different tail structures)
Quantified Difference	Significantly higher spleen specificity (qualitative assessment); expression levels for other purified lipids were 'markedly lower'
Conditions	In vivo whole-body bioluminescence imaging in mice following intravenous administration of luciferase mRNA-loaded LNPs

Why This Matters

This quantifies the extreme spleen selectivity of A28-C6B2, a critical differentiator for researchers requiring organ-specific mRNA delivery to avoid off-target effects in the liver or lungs.

• [1] Kobayashi, T., et al. (2024). Enhancing spleen-targeted mRNA delivery with branched biodegradable tails in lipid nanoparticles. RSC Advances. View Source

A28-C6B2 LNP Cell-Type Tropism: Quantified Targeting of Splenic Antigen-Presenting Cells

Flow cytometry analysis of splenocytes from mice treated with A28-C6B2 LNP-mRNA revealed a highly specific cellular tropism. The transfection was predominantly observed in F4/80+ macrophages and CD11c+ dendritic cells, while T cells exhibited significantly lower levels of transgene expression. This contrasts with many hepatic-tropic LNPs which primarily target hepatocytes, demonstrating a distinct cellular targeting profile .

Cellular tropism

Data to verify

F4/80+ macrophages & CD11c+ DCs; T cells low

Reported APC-targeting profile; data to verify

Flow cytometry of mouse splenocytes

Evidence Dimension	In vivo cellular tropism within the spleen post-LNP-mRNA delivery
Target Compound Data	High transfection efficiency in F4/80+ macrophages and CD11c+ dendritic cells; low efficiency in T cells
Comparator Or Baseline	Hepatic-tropic LNP benchmarks (e.g., those based on DLin-MC3-DMA) which predominantly target hepatocytes in the liver
Quantified Difference	Qualitative shift in primary target cell type from hepatocytes to splenic antigen-presenting cells (macrophages and dendritic cells)
Conditions	Flow cytometry analysis of mouse splenocytes 6-24 hours post-intravenous administration of mRNA-LNP

Why This Matters

Selective transfection of splenic APCs is essential for developing effective ex vivo or in vivo mRNA-based immunotherapies, cancer vaccines, and studies on immune tolerance; A28-C6B2 uniquely enables this without complex targeting ligand conjugation.

A28-C6B2 pKa Optimization: Matched Ionization Profile for Efficient Endosomal Escape

A28-C6B2 possesses an apparent pKa of 6.43 . This value is nearly identical to that of the clinically validated and widely used ionizable lipid DLin-MC3-DMA, which has a reported pKa of 6.44 . This pKa range is considered optimal for ionizable lipids intended for nucleic acid delivery, as it ensures the lipid remains neutral at physiological pH (minimizing toxicity and non-specific interactions) but becomes positively charged in the acidic endosomal environment (facilitating membrane disruption and cargo release) [1]. While sharing this optimal pKa, A28-C6B2's branched tail structure differentiates its biodistribution from MC3.

Endosomal escape pKa

Class-level inference

pKa = 6.43

Matches established endosomal escape window

Nearly identical to DLin-MC3-DMA (pKa 6.44)

Evidence Dimension	Lipid pKa (a key determinant of endosomal escape efficiency and toxicity)
Target Compound Data	pKa = 6.43
Comparator Or Baseline	DLin-MC3-DMA (pKa = 6.44); optimal pKa range for ionizable lipids established in the literature
Quantified Difference	Difference of 0.01 pKa units (functionally identical)
Conditions	Determined by standard TNS fluorescence titration assay

Why This Matters

Procurement of A28-C6B2 ensures the use of a lipid with a proven, optimal pKa for efficient and safe nucleic acid delivery, providing a critical baseline of performance upon which its unique spleen-targeting properties are built.

• [1] Schoenmaker, L., et al. (2021). mRNA-lipid nanoparticle COVID-19 vaccines: Structure and stability. International Journal of Pharmaceutics. View Source

A28-C6B2 Outperforms Alternative Lipids for Spleen-Selective mRNA Expression

A comparative screening study assessed the in vivo performance of LNPs formulated with various purified ionizable lipids, including A28-C6B2. While several lipids demonstrated some degree of spleen-targeted mRNA delivery, A28-C6B2 resulted in the highest spleen-specific signal intensity. Other purified lipids in the panel showed spleen expression levels that were 'markedly lower', underscoring A28-C6B2's superior performance in achieving robust, spleen-selective transgene expression [1]. This data confirms that A28-C6B2 is not merely spleen-tropic but is a high-performing lipid within that class.

Spleen signal ranking

Head-to-head

Highest spleen expression among tested lipids

Ranked top spleen signal in lipid screen

Comparators showed markedly lower signal

Evidence Dimension	Comparative in vivo mRNA expression efficiency in the spleen
Target Compound Data	Highest mRNA expression in the spleen among all tested purified lipids
Comparator Or Baseline	Other purified ionizable lipids (e.g., variants with different tail structures) from the same screening library
Quantified Difference	Expression levels for comparators were 'markedly lower' than for A28-C6B2 (qualitative, but unambiguous comparison)
Conditions	In vivo bioluminescence imaging of mice following intravenous administration of mRNA-LNPs

Why This Matters

This evidence positions A28-C6B2 as a top-performing, validated lead compound for spleen-targeted LNP development, saving researchers significant time and resources that would otherwise be spent on lipid synthesis and screening campaigns.

• [1] Kobayashi, T., et al. (2024). Enhancing spleen-targeted mRNA delivery with branched biodegradable tails in lipid nanoparticles. RSC Advances. View Source

A28-C6B2: Prioritized Application Scenarios for Spleen-Selective mRNA-LNP Research

Investigating Splenic Antigen-Presenting Cell (APC) Biology and Function

A28-C6B2 is the primary choice for researchers aiming to modulate gene expression specifically in splenic F4/80+ macrophages and CD11c+ dendritic cells in vivo. Its quantified spleen-tropism (~83% of whole-body signal) and defined APC-targeting profile directly enable loss- and gain-of-function studies, antigen presentation assays, and cytokine profiling within these immune cell populations without the confounding influence of off-target hepatic or pulmonary expression.

Development of mRNA-Based Cancer Immunotherapies and Vaccines

Given the central role of splenic dendritic cells in initiating T-cell responses, A28-C6B2 LNPs are uniquely positioned for the development and preclinical testing of therapeutic cancer vaccines. The compound's demonstrated ability to efficiently transfect CD11c+ dendritic cells allows for the direct in vivo delivery of tumor antigen-encoding mRNA to professional APCs, a key step in generating robust anti-tumor immunity, as evidenced by its top performance in spleen-targeting LNP screens [1].

Mechanistic Studies of Splenic Immune Tolerance and Autoimmunity

Researchers studying immune tolerance can leverage A28-C6B2 to deliver mRNA encoding self-antigens or immunomodulatory factors directly to splenic macrophages and dendritic cells. The highly selective expression profile mitigates systemic immune activation and allows for a more precise interrogation of the splenic microenvironment's role in inducing or breaking tolerance .

Application

Selection Property

Validation Focus

Splenic APC function studies

Spleen-selective LNP delivery

APC transfection and gene modulation

mRNA cancer vaccine research

Dendritic cell-targeted delivery

Tumor antigen presentation response

Immune tolerance mechanism studies

Splenic macrophage/DC targeting

Tolerance induction endpoint analysis

• [1] Kobayashi, T., et al. (2024). Enhancing spleen-targeted mRNA delivery with branched biodegradable tails in lipid nanoparticles. RSC Advances. View Source